Cas no 59702-17-9 (1-Cyclopentylpiperazin-2-one hydrochloride)

• Product Name: 1-Cyclopentylpiperazin-2-one hydrochloride
• CAS No: 59702-17-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD06011077
• CID: 950540
• PubChem ID: 1132965
• Update Time: 2025-08-05

1-Cyclopentylpiperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentylpiperazin-2-one
• 1-Cyclopentyl-piperazin-2-one hydrochloride
• 1-cyclopentyl-2-piperazinone
• 1-cyclopentyl-piperazin-2-one
• 1-cyclopentylpiperazin-2-one(SALTDATA: CF3COOH)
• 59702-17-9
• SCHEMBL1161615
• CS-0358154
• DTXSID60360637
• AB22990
• 1-Cyclopentylpiperazin-2-one, AldrichCPR
• DB-013409
• AKOS000301615
• BAS 10144946
• 1-Cyclopentylpiperazin-2-one hydrochloride

• MDL： MFCD06011077
• Inchi： 1S/C9H16N2O/c12-9-7-10-5-6-11(9)8-3-1-2-4-8/h8,10H,1-7H2
• InChI Key： ARBQQMHPEQJNID-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C1CCCC1

Computed Properties

• Exact Mass: 168.12600
• Monoisotopic Mass: 168.126263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 0.62750

1-Cyclopentylpiperazin-2-one hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Cyclopentylpiperazin-2-one hydrochloride

Introduction to 1-Cyclopentylpiperazin-2-one hydrochloride (CAS No. 59702-17-9)

1-Cyclopentylpiperazin-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 59702-17-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivative family, which is widely recognized for its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 1-Cyclopentylpiperazin-2-one hydrochloride consists of a cyclopentyl group attached to a piperazine ring, with a ketone functional group at the 2-position. This unique configuration imparts distinct chemical and pharmacological properties, making it a versatile building block in drug discovery. The presence of the hydrochloride moiety further modulates its pharmacokinetic behavior, facilitating its use in formulation development.

In recent years, 1-Cyclopentylpiperazin-2-one hydrochloride has garnered attention due to its role in the development of novel therapeutic agents. Its structural motif is closely related to several FDA-approved drugs, which highlights its importance in medicinal chemistry. Researchers have leveraged its scaffold to design compounds with enhanced efficacy and reduced side effects in treating neurological and psychiatric disorders.

One of the most compelling aspects of 1-Cyclopentylpiperazin-2-one hydrochloride is its potential as an intermediate in the synthesis of serotonin receptor modulators. Serotonin (5-hydroxytryptamine, 5-HT) receptors are critical targets in the treatment of depression, anxiety, and other mood disorders. Compounds derived from piperazine derivatives have shown promise in modulating these receptors, leading to the development of selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs). The cyclopentyl substitution enhances binding affinity and selectivity, making 1-Cyclopentylpiperazin-2-one hydrochloride a valuable precursor in this context.

Moreover, studies have explored the utility of 1-Cyclopentylpiperazin-2-one hydrochloride in developing compounds with antipsychotic properties. The piperazine core is a common feature in many antipsychotic drugs, including atypical antipsychotics such as risperidone and olanzapine. The structural modifications introduced by the cyclopentyl group and the ketone functionality contribute to improved pharmacological profiles, including better receptor binding and reduced adverse effects.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 1-Cyclopentylpiperazin-2-one hydrochloride as a lead compound. These techniques allow researchers to predict binding interactions and optimize molecular structures with high precision. By integrating experimental data with computational methods, scientists can rapidly identify promising candidates for further development. This interdisciplinary approach has accelerated the discovery pipeline for new therapeutic agents.

The synthesis of 1-Cyclopentylpiperazin-2-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The introduction of the hydrochloride salt typically occurs at the final stage of synthesis to enhance stability and solubility. Advances in green chemistry principles have also influenced these synthetic pathways, promoting more sustainable and environmentally friendly methods.

In clinical trials, derivatives of 1-Cyclopentylpiperazin-2-one hydrochloride have demonstrated encouraging results in preclinical studies. These trials focus on evaluating efficacy, safety, and pharmacokinetic parameters to determine their suitability for human use. The compound's ability to interact with multiple biological targets makes it a promising candidate for treating complex diseases that involve multiple neurotransmitter systems.

The future prospects for 1-Cyclopentylpiperazin-2-one hydrochloride are vast, given its versatility as a pharmacological scaffold. Ongoing research aims to expand its applications into areas such as pain management, neurodegenerative diseases, and inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-Cyclopentylpiperazin-2-one hydrochloride (CAS No. 59702-17-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.